Cas no 63893-39-0 (Thieno[2,3-d]pyrimidin-4-amine, N-(1-methylethyl)-)

• Product Name: Thieno[2,3-d]pyrimidin-4-amine, N-(1-methylethyl)-
• CAS No: 63893-39-0
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 1668764
• Update Time: 2024-09-12

Thieno[2,3-d]pyrimidin-4-amine, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4-amine, N-(1-methylethyl)-

• Inchi： 1S/C9H11N3S/c1-6(2)12-8-7-3-4-13-9(7)11-5-10-8/h3-6H,1-2H3,(H,10,11,12)
• InChI Key： FOXXEUOTDZHUHS-UHFFFAOYSA-N
• SMILES： C1=NC(NC(C)C)=C2C=CSC2=N1

Computed Properties

• Exact Mass: 193.06753
• Monoisotopic Mass: 193.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 343.5±22.0 °C(Predicted)
• PSA: 37.81
• pka: 5.27±0.40(Predicted)